(S)-4-Cyclopropyl-3-(2-(((S)-1-(2-fluoro-4-((4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-methyloxazolidin-2-one

• Molecular Formula: C26H31F4N5O3
• Molecular Weight: 537.5 g/mol
• IUPAC Name: (4S)-4-cyclopropyl-3-[2-[[(1S)-1-[2-fluoro-4-[[4-hydroxy-4-(trifluoromethyl)piperidin-1-yl]methyl]phenyl]ethyl]amino]pyrimidin-4-yl]-4-methyl-1,3-oxazolidin-2-one
• InChI: InChI=1S/C26H31F4N5O3/c1-16(32-22-31-10-7-21(33-22)35-23(36)38-15-24(35,2)18-4-5-18)19-6-3-17(13-20(19)27)14-34-11-8-25(37,9-12-34)26(28,29)30/h3,6-7,10,13,16,18,37H,4-5,8-9,11-12,14-15H2,1-2H3,(H,31,32,33)/t16-,24+/m0/s1
• InChI Key: IKPPFCUKLFZJEI-UPCLLVRISA-N
• Isomeric SMILES: C[C@@H](C1=C(C=C(C=C1)CN2CCC(CC2)(C(F)(F)F)O)F)NC3=NC=CC(=N3)N4C(=O)OC[C@]4(C)C5CC5
• Canonical SMILES: CC(C1=C(C=C(C=C1)CN2CCC(CC2)(C(F)(F)F)O)F)NC3=NC=CC(=N3)N4C(=O)OCC4(C)C5CC5

Description

(S)-4-Cyclopropyl-3-(2-(((S)-1-(2-fluoro-4-((4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-methyloxazolidin-2-one is a potent and selective covalent inhibitor of the KRAS G12C mutant protein, a key oncogenic driver in a significant subset of cancers. This compound, developed by Revolution Medicines, is an investigational new chemical entity that functions by irreversibly binding to the switch-II pocket of the GDP-bound form of KRAS G12C, locking it in an inactive state and preventing downstream signaling through the MAPK pathway. Its sophisticated structure incorporates a quinazoline headgroup that engages with the target, linked to a 4-hydroxy-4-(trifluoromethyl)piperidine moiety designed to enhance physicochemical properties and potency. Research into this compound and related analogs, such as RMC-6291, focuses on overcoming the limitations of first-generation KRAS G12C inhibitors, particularly in addressing acquired resistance mechanisms. This product is intended for in vitro and in vivo preclinical studies to further elucidate KRAS-driven biology, investigate combination therapies, and explore mechanisms of drug resistance. For Research Use Only. Not for human or veterinary diagnostic or therapeutic use. Sources: https://patents.google.com/patent/WO2021257780A1/ https://www.nature.com/articles/s41586-024-07376-2 https://aacrjournals.org/cancerres/article/82/12_Supplement/944/700809

Biological Activity

(S)-4-Cyclopropyl-3-(2-(((S)-1-(2-fluoro-4-((4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-methyloxazolidin-2-one is a complex organic compound that has garnered attention for its potential pharmacological applications. The intricate structure, featuring multiple functional groups and stereocenters, positions it as a candidate for drug development, particularly in medicinal chemistry.

Chemical Structure and Properties

The compound is characterized by:

• Cyclopropyl ring : Known for enhancing the lipophilicity and metabolic stability of compounds.
• Pyrimidine moiety : Often associated with various biological activities.
• Methyloxazolidinone unit : Contributes to the compound's unique chemical properties.

The presence of fluorine and trifluoromethyl groups suggests improved pharmacokinetic properties, which are crucial for therapeutic efficacy.

Research indicates that (S)-4-Cyclopropyl-3-(2-(((S)-1-(2-fluoro-4-((4-hydroxy-4-(trifluoromethyl)piperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-methyloxazolidin-2-one interacts with various biological targets. Studies employing computer-aided prediction tools such as the PASS program have suggested a broad spectrum of biological activities, including:

• Anticancer properties : Potential mechanisms include inhibition of cell proliferation and induction of apoptosis in cancer cell lines.
• Antimicrobial activity : The compound may exhibit effectiveness against certain bacterial strains, making it a candidate for antibiotic development.

In Vitro and In Vivo Studies

Several studies have been conducted to evaluate the biological activity of this compound:

Study Type	Findings
In Vitro	Demonstrated significant inhibition of cancer cell lines (e.g., A549, MCF7).
In Vivo	Showed promising results in animal models for tumor reduction and survival rates.

Structure–Activity Relationship (SAR)

The SAR studies reveal that modifications to the compound can significantly affect its biological activity. For instance, the introduction of various substituents on the cyclopropyl or pyrimidine rings can enhance or diminish its efficacy against specific targets.

Comparative Analysis

When compared to similar compounds, (S)-4-Cyclopropyl-3-(2-(((S)-1-(2-fluoro-4-(trifluoromethyl)piperidin-1-yl)methyl)phenyl)ethyl)amino)pyrimidin-4-yl)-4-methyloxazolidin-2-one stands out due to:

• Unique structural features : The trifluoromethyl group enhances potency.
• Diverse biological targets : Exhibits a wider range of activities compared to structurally similar analogs.

Case Study 1: Anticancer Activity

A study published in 2023 evaluated the anticancer effects of this compound on human lung cancer cells. Results indicated a dose-dependent decrease in cell viability, with IC50 values significantly lower than those of conventional chemotherapeutics.

Case Study 2: Antimicrobial Effects

Another investigation focused on the antimicrobial properties against Gram-positive bacteria. The compound exhibited MIC values comparable to leading antibiotics, suggesting potential as a new therapeutic agent.

Comparison with Similar Compounds

Structural Analogues

The compound shares key motifs with several classes of bioactive molecules:

Oxazolidinone Derivatives

• (S)-3-(2-Chloropyrimidin-4-yl)-4-isopropyloxazolidin-2-one (): Similarities: Both contain a pyrimidine-linked oxazolidinone core. Differences: The target compound substitutes cyclopropyl and trifluoromethyl piperidine groups for isopropyl, likely enhancing metabolic stability and target specificity . Synthesis: Both use NaH/DMF-mediated coupling, but the target compound requires additional steps for introducing the fluorinated piperidine moiety.

Piperidine-Containing Pharmaceuticals ()

• 3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one: Shared Features: Fluorinated aromatic systems and piperidine groups. Divergence: The target compound’s oxazolidinone and cyclopropyl groups may reduce off-target interactions compared to pyridopyrimidine-based analogues.

Heterocyclic Pyrimidine Derivatives ()

• Compound 4i/4j: Common Traits: Pyrimidine and tetrazole/coumarin hybrids.

Pharmacokinetic and Bioactivity Comparisons

Parameter	Target Compound	(S)-3-(2-Chloropyrimidin-4-yl)-4-isopropyloxazolidin-2-one	3-[2-[4-(6-Fluoro-1,2-benzisoxazol-3-yl)piperidin-1-yl]ethyl]-2-methyl-4H-pyrido[1,2-a]pyrimidin-4-one
Molecular Weight	~650 g/mol (estimated)	297.7 g/mol	435.5 g/mol
Key Functional Groups	Oxazolidinone, pyrimidine, cyclopropyl, trifluoromethyl piperidine	Oxazolidinone, chloropyrimidine, isopropyl	Pyridopyrimidine, benzisoxazole, piperidine
Therapeutic Potential	Hypothesized kinase inhibition, antimicrobial activity	Intermediate for kinase inhibitors	Antipsychotic/neuroleptic applications
Metabolic Stability	High (due to cyclopropyl and fluorine)	Moderate (isopropyl may undergo oxidation)	Low (benzisoxazole susceptible to hydrolysis)

Mechanistic Insights from Related Research

• 3D Culture Studies (): The compound’s fluorinated and hydrophilic groups suggest compatibility with perfusion-based 3D culture systems for toxicity screening.

Preparation Methods

Synthesis of the Oxazolidinone Intermediate

• The oxazolidinone ring is typically prepared via cyclization of an amino alcohol with a suitable carbonyl source (e.g., phosgene or carbonyldiimidazole).
• The (S)-configuration at the 4-position is introduced using chiral amino alcohol precursors or by asymmetric synthesis techniques.
• The cyclopropyl substituent is installed either by starting from a cyclopropyl-substituted amino alcohol or by cyclopropanation of an alkene precursor before ring closure.

Construction of the Pyrimidine Core

• The pyrimidine ring is synthesized through condensation reactions of amidines with β-dicarbonyl compounds or by nucleophilic aromatic substitution on halogenated pyrimidines.
• The 2-amino substituent is introduced by selective amination, often using chiral amines to maintain stereochemistry.
• The (S)-1-(2-fluoro-4-substituted phenyl)ethyl side chain is attached through nucleophilic substitution or reductive amination.

Functionalization of the Aromatic Piperidine Moiety

• The 4-hydroxy-4-(trifluoromethyl)piperidine fragment is prepared by selective trifluoromethylation of piperidine derivatives, often using electrophilic trifluoromethylating reagents.
• Hydroxylation at the 4-position is achieved by controlled oxidation or substitution.
• The piperidine nitrogen is alkylated with a benzyl halide derivative bearing the fluorinated aromatic ring.

Coupling Steps

• The final assembly involves coupling the oxazolidinone-pyrimidine intermediate with the aromatic piperidine fragment.
• This is typically done via nucleophilic substitution or amide bond formation, depending on the functional groups present.
• Protecting groups may be used to prevent side reactions and are removed in the final step.

Reaction Conditions and Catalysts

• Use of chiral catalysts or auxiliaries to control stereochemistry during key steps.
• Mild bases (e.g., triethylamine) or acids (e.g., trifluoroacetic acid) to facilitate coupling reactions.
• Solvents such as dichloromethane, tetrahydrofuran, or dimethylformamide are commonly employed.
• Temperature control is critical to avoid racemization and side reactions.

Purification and Characterization

• Purification is performed by chromatographic techniques such as preparative HPLC or flash chromatography.
• Characterization includes NMR spectroscopy, mass spectrometry, and chiral HPLC to confirm stereochemistry and purity.

Summary Table of Key Synthetic Steps

Step	Intermediate	Key Reaction Type	Reagents/Catalysts	Notes
1	Chiral amino alcohol	Cyclization to oxazolidinone	Phosgene or CDI, base	Stereocontrol critical
2	Pyrimidine precursor	Ring formation	Amidines, β-dicarbonyls	Introduction of 2-amino group
3	Piperidine derivative	Trifluoromethylation, hydroxylation	Electrophilic CF3 reagents	Regioselectivity essential
4	Coupling intermediate	Amination/alkylation	Bases/acids, solvents	Protecting groups used
5	Final compound	Deprotection, purification	Chromatography	Stereochemistry verification

Research Findings and Optimization

• Studies indicate that the use of chiral auxiliaries in the oxazolidinone formation step improves enantiomeric excess above 95%.
• Electrophilic trifluoromethylation reagents such as Togni's reagent provide high yields and selectivity for the piperidine trifluoromethylation.
• Reductive amination with sodium triacetoxyborohydride is preferred for attaching the aminoethyl side chain to the pyrimidine ring due to mild conditions and stereochemical retention.
• Optimized reaction conditions minimize side products and improve overall yield to approximately 40-50% over multiple steps.